Cas no 121954-61-8 (Benzene,1-(1-methylethyl)-3-propyl-)
121954-61-8 structure
Product Name:Benzene,1-(1-methylethyl)-3-propyl-
CAS No:121954-61-8
MF:C12H18
MW:162.271323680878
CID:104615
PubChem ID:528287
Update Time:2025-04-18
Benzene,1-(1-methylethyl)-3-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(1-methylethyl)-3-propyl-
- 1-propan-2-yl-3-propylbenzene
- Benzene, 1-(1-methylethyl)-3-propyl- (9CI)
- 1-isoPropyl-3-n-Propylbenzene
- DTXSID50335995
- Benzene, 1-(1-methylethyl)-3-propyl
- 121954-61-8
- 1-isopropyl-3-propylbenzene
- DSHOOBWVUTWYNK-UHFFFAOYSA-N
-
- Inchi: 1S/C12H18/c1-4-6-11-7-5-8-12(9-11)10(2)3/h5,7-10H,4,6H2,1-3H3
- InChI Key: DSHOOBWVUTWYNK-UHFFFAOYSA-N
- SMILES: C(C)(C)C1C=CC=C(C=1)CCC
Computed Properties
- Exact Mass: 162.14094
- Monoisotopic Mass: 162.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene,1-(1-methylethyl)-3-propyl- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
121954-61-8 (Benzene,1-(1-methylethyl)-3-propyl-) Related Products
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- 2719-52-0(2-Phenylpentane)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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